N-({4-[(4-chlorophenyl)methyl]-1H-1,2,3-triazol-1-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[[4-[(4-chlorophenyl)methyl]triazol-1-yl]methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C18H15ClN4O3/c19-14-4-1-12(2-5-14)7-15-9-23(22-21-15)10-20-18(24)13-3-6-16-17(8-13)26-11-25-16/h1-6,8-9H,7,10-11H2,(H,20,24)
• InChI Key: NBYCEALICPJRNZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCN3C=C(N=N3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C18H15ClN4O3
• Molecular Weight: 370.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,3-triazole ring and a benzodioxole ring. The presence of these groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using spectroscopic techniques such as NMR and IR spectroscopy, as well as X-ray crystallography.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions at the triazole ring or at the carbonyl group of the carboxamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would likely be determined using a variety of techniques, including melting point analysis, solubility testing, and spectroscopic analysis.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies. If the compound shows promising activity in a particular area, further studies might be conducted to optimize its properties.